Cas no 1261726-88-8 (4-Chloro-2-fluoro-6-(trifluoromethyl)pyrimidine)

• Product Name: 4-Chloro-2-fluoro-6-(trifluoromethyl)pyrimidine
• CAS No: 1261726-88-8
• MF: C₅HClF₄N₂
• MW: 200.521453619003
• CID: 4826833
• Update Time: 2025-05-22

4-Chloro-2-fluoro-6-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-fluoro-6-(trifluoromethyl)pyrimidine
• 4-Chloro-2-fluoro-6-(trifluoromethyl)pyrimidine

• Inchi： 1S/C5HClF4N2/c6-3-1-2(5(8,9)10)11-4(7)12-3/h1H
• InChI Key： XRGHBKQPDQEHAT-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=NC(=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 162
• XLogP3: 2.5
• Topological Polar Surface Area: 25.8

Additional information on 4-Chloro-2-fluoro-6-(trifluoromethyl)pyrimidine

4-Chloro-2-fluoro-6-(trifluoromethyl)pyrimidine (CAS 1261726-88-8): A Versatile Fluorinated Pyrimidine Building Block

4-Chloro-2-fluoro-6-(trifluoromethyl)pyrimidine (CAS 1261726-88-8) is a highly valuable fluorinated heterocyclic compound that has gained significant attention in pharmaceutical and agrochemical research. This trifluoromethyl-substituted pyrimidine derivative serves as a crucial building block in modern synthetic chemistry, particularly for the development of bioactive molecules with enhanced properties.

The unique structural features of 4-Chloro-2-fluoro-6-(trifluoromethyl)pyrimidine make it particularly attractive for drug discovery applications. The presence of both chloro and fluoro substituents at the 4- and 2-positions, combined with the electron-withdrawing trifluoromethyl group at the 6-position, creates a highly reactive scaffold that can participate in various cross-coupling reactions and nucleophilic substitutions.

Recent trends in medicinal chemistry have shown growing interest in fluorinated pyrimidine derivatives, with researchers frequently searching for "fluorinated heterocycles in drug design" and "trifluoromethyl pyrimidine applications." The compound CAS 1261726-88-8 addresses these research needs by offering multiple reactive sites for structural diversification, making it ideal for creating libraries of potential drug candidates.

In pharmaceutical applications, 4-Chloro-2-fluoro-6-(trifluoromethyl)pyrimidine serves as a precursor for various kinase inhibitors and antiviral agents. The trifluoromethyl group is particularly valuable as it can improve metabolic stability, membrane permeability, and binding affinity of potential drug molecules—properties that are frequently investigated under search terms like "CF3 group in medicinal chemistry" and "fluorine in drug discovery."

The synthesis of 4-Chloro-2-fluoro-6-(trifluoromethyl)pyrimidine typically involves sequential halogenation and trifluoromethylation of pyrimidine precursors. Current research focuses on developing more efficient synthetic routes, as evidenced by frequent searches for "improved synthesis of fluorinated pyrimidines" and "green chemistry approaches to heterocyclic fluorination."

Beyond pharmaceuticals, this compound finds applications in materials science, particularly in the development of fluorinated organic electronic materials. The electron-deficient nature of the trifluoromethyl pyrimidine core makes it suitable for creating n-type semiconductors and other advanced materials, aligning with growing interest in "fluorinated materials for electronics" and "heterocyclic compounds in OLEDs."

Analytical characterization of CAS 1261726-88-8 typically involves NMR spectroscopy (particularly ¹⁹F NMR), mass spectrometry, and X-ray crystallography. Researchers often look for "spectral data of fluorinated pyrimidines" and "crystallographic studies of trifluoromethyl heterocycles," highlighting the need for comprehensive analytical data on such compounds.

The stability and storage conditions of 4-Chloro-2-fluoro-6-(trifluoromethyl)pyrimidine are frequently queried topics, with searches like "handling fluorinated pyrimidines" and "storage of reactive heterocycles." Proper handling under inert atmosphere and storage at low temperatures are generally recommended to maintain compound integrity.

Recent patent literature reveals growing applications of trifluoromethyl-substituted pyrimidines in various therapeutic areas, particularly in oncology and infectious diseases. This aligns with search trends for "new cancer drug scaffolds" and "antiviral heterocyclic compounds," indicating the compound's relevance to current medical challenges.

From a commercial perspective, 4-Chloro-2-fluoro-6-(trifluoromethyl)pyrimidine is available from specialty chemical suppliers, with procurement searches often including terms like "high purity fluorinated pyrimidines" and "custom synthesis of trifluoromethyl heterocycles." The compound's price and availability fluctuate based on raw material costs and manufacturing scale.

Environmental and regulatory aspects of fluorinated pyrimidine compounds are increasingly important, as seen in searches for "green chemistry of fluorinated heterocycles" and "environmental fate of CF3-containing compounds." While CAS 1261726-88-8 itself has no significant regulatory restrictions, its derivatives may require careful evaluation depending on application.

The future research directions for 4-Chloro-2-fluoro-6-(trifluoromethyl)pyrimidine include exploration of its use in PROTACs (Proteolysis Targeting Chimeras) and other targeted protein degradation technologies—a hot topic reflected in searches for "fluorinated heterocycles in PROTAC design" and "pyrimidine-based degraders."

In conclusion, 4-Chloro-2-fluoro-6-(trifluoromethyl)pyrimidine (CAS 1261726-88-8) represents a versatile and valuable building block in modern chemical research. Its unique combination of reactive sites and the privileged trifluoromethyl pyrimidine scaffold ensure its continued importance in pharmaceutical development, materials science, and other advanced applications, making it a compound of enduring interest to researchers worldwide.